Cas no 1261817-98-4 (5-Amino-2-bromobenzylamine)

• Product Name: 5-Amino-2-bromobenzylamine
• CAS No: 1261817-98-4
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• CID: 4990150
• Update Time: 2025-05-19

5-Amino-2-bromobenzylamine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-bromobenzylamine

• Inchi： 1S/C7H9BrN2/c8-7-2-1-6(10)3-5(7)4-9/h1-3H,4,9-10H2
• InChI Key： PGDWRWJIMUBOIL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CN)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 0.8
• Topological Polar Surface Area: 52

Additional information on 5-Amino-2-bromobenzylamine

Introduction to 5-Amino-2-bromobenzylamine (CAS No: 1261817-98-4)

5-Amino-2-bromobenzylamine, identified by the Chemical Abstracts Service Number (CAS No) 1261817-98-4, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound, featuring both amino and bromine substituents on a benzylamine backbone, has garnered attention due to its versatile reactivity and potential applications in the development of novel therapeutic agents.

The molecular structure of 5-Amino-2-bromobenzylamine consists of a benzene ring substituted with an amino group at the 5-position and a bromine atom at the 2-position, linked to an amine functional group. This unique arrangement imparts distinct chemical properties that make it a valuable building block for synthetic chemists. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its participation in various chemical reactions, including nucleophilic substitution, cross-coupling reactions, and condensation reactions.

In recent years, 5-Amino-2-bromobenzylamine has been explored in the context of drug discovery and development. Its structural features allow for easy modifications, enabling the synthesis of a wide array of derivatives with tailored biological activities. For instance, researchers have utilized this compound to develop novel small-molecule inhibitors targeting specific enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegeneration.

One notable application of 5-Amino-2-bromobenzylamine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. By incorporating 5-Amino-2-bromobenzylamine into the structure of kinase inhibitors, scientists can design molecules that selectively inhibit aberrant signaling cascades. Recent studies have demonstrated promising results in preclinical models, where derivatives of this compound have shown efficacy in suppressing tumor growth and reducing inflammation.

Another area where 5-Amino-2-bromobenzylamine has found utility is in the development of antimicrobial agents. The growing threat of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial compounds. The structural framework of 5-Amino-2-bromobenzylamine allows for modifications that enhance its interaction with bacterial targets, leading to the development of potent antimicrobial agents with improved efficacy and reduced resistance profiles.

The synthesis of 5-Amino-2-bromobenzylamine typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include bromination of an appropriate aromatic amine followed by nucleophilic substitution or condensation reactions to introduce the amino group at the desired position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making 5-Amino-2-bromobenzylamine more accessible for industrial applications.

In conclusion, 5-Amino-2-bromobenzylamine (CAS No: 1261817-98-4) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable tool for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.